Cas no 107872-93-5 (7-Bromo-2-oxoheptanoic acid)

• Product Name: 7-Bromo-2-oxoheptanoic acid
• CAS No: 107872-93-5
• MF: C₇H₁₁BrO₃
• MW: 223.064441919327
• CID: 2870780
• PubChem ID: 26967738
• Update Time: 2025-04-21

7-Bromo-2-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-oxoheptanoic acid
• 107872-93-5
• DB-207930

• Inchi： 1S/C7H11BrO3/c8-5-3-1-2-4-6(9)7(10)11/h1-5H2,(H,10,11)
• InChI Key： WTQLOILEMWBNTR-UHFFFAOYSA-N
• SMILES： BrCCCCCC(C(=O)O)=O

Computed Properties

• Exact Mass: 221.98916Da
• Monoisotopic Mass: 221.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4Ų